Desloratadine N-Carboxylic Acid Methyl Ester
Desloratadine N-Carboxylic Acid Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
165740-03-4
VCID:
VC0144147
InChI:
InChI=1S/C21H21ClN2O2/c1-26-21(25)24-11-8-14(9-12-24)19-18-7-6-17(22)13-16(18)5-4-15-3-2-10-23-20(15)19/h2-3,6-7,10,13H,4-5,8-9,11-12H2,1H3
SMILES:
COC(=O)N1CCC(=C2C3=C(CCC4=C2N=CC=C4)C=C(C=C3)Cl)CC1
Molecular Formula:
C21H21ClN2O2
Molecular Weight:
368.9 g/mol
Desloratadine N-Carboxylic Acid Methyl Ester
CAS No.: 165740-03-4
Reference Standards
VCID: VC0144147
Molecular Formula: C21H21ClN2O2
Molecular Weight: 368.9 g/mol
| CAS No. | 165740-03-4 |
|---|---|
| Product Name | Desloratadine N-Carboxylic Acid Methyl Ester |
| Molecular Formula | C21H21ClN2O2 |
| Molecular Weight | 368.9 g/mol |
| IUPAC Name | methyl 4-(13-chloro-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-ylidene)piperidine-1-carboxylate |
| Standard InChI | InChI=1S/C21H21ClN2O2/c1-26-21(25)24-11-8-14(9-12-24)19-18-7-6-17(22)13-16(18)5-4-15-3-2-10-23-20(15)19/h2-3,6-7,10,13H,4-5,8-9,11-12H2,1H3 |
| Standard InChIKey | XTGUGVYFFYZHSJ-UHFFFAOYSA-N |
| SMILES | COC(=O)N1CCC(=C2C3=C(CCC4=C2N=CC=C4)C=C(C=C3)Cl)CC1 |
| Canonical SMILES | COC(=O)N1CCC(=C2C3=C(CCC4=C2N=CC=C4)C=C(C=C3)Cl)CC1 |
| Synonyms | 4-(8-Chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)-1-piperidinecarboxylic Acid Methyl Ester; N-Methoxycarbonyl Desloratadine; |
| PubChem Compound | 18337336 |
| Last Modified | Nov 11 2021 |
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